(E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C28H24N2O2S/c1-19-9-11-23(13-20(19)2)25-18-33-28(30-25)24(16-29)14-22-10-12-26(27(15-22)31-3)32-17-21-7-5-4-6-8-21/h4-15,18H,17H2,1-3H3/b24-14+
• InChI Key: ZKYSLBZHJUCERJ-ZVHZXABRSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CC3=CC(=C(C=C3)OCC4=CC=CC=C4)OC)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC(=C(C=C3)OCC4=CC=CC=C4)OC)/C#N)C
• Molecular Formula: C28H24N2O2S
• Molecular Weight: 452.6 g/mol

Description

“(E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile” is a chemical compound with the molecular formula C28H24N2O2S and a molecular weight of 452.57. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The thiazole ring is attached to an acrylonitrile group (a carbon-carbon double bond with a nitrile group attached) and a phenyl ring.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of similar acrylonitrile compounds and their crystal structures provide insights into the physical and chemical properties of such molecules. For instance, Shinkre et al. (2008) detailed the synthesis of an isomer of a related acrylonitrile compound and provided X-ray crystal structures, offering a fundamental understanding of its structural properties (Shinkre et al., 2008).

Biological and Medical Applications

• Acrylonitriles similar to the one have been identified for their potential in treating various diseases. Carta et al. (2011) discovered a series of cellular antiproliferative agents, including acrylonitriles, showing promising results against human tumor cell lines (Carta et al., 2011).
• Bhale et al. (2018) synthesized acrylonitrile derivatives and found them to exhibit significant anticancer, antioxidant, and anti-inflammatory properties, demonstrating the therapeutic potential of such compounds (Bhale et al., 2018).

Photophysical and Electrochemical Properties

• Bhanvadia et al. (2016) investigated the optical characteristics, redox properties, and single-crystal X-ray diffraction of a related acrylonitrile compound, providing insight into its potential use in materials science and engineering (Bhanvadia et al., 2016).

Anticorrosion Performance

• Tigori et al. (2022) conducted a study on the inhibition effect of a benzimidazole acrylonitrile derivative, suggesting the potential application of similar compounds in corrosion inhibition and materials protection (Tigori et al., 2022).